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Compound Name:
2,4-

Bis(trifluoromethyl)bromobenzene

Cat. No.: B1265783 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,4-Bis(trifluoromethyl)bromobenzene

Introduction

2,4-Bis(trifluoromethyl)bromobenzene (CAS No: 327-75-3) is a fluorinated organic

compound utilized primarily in laboratory settings for chemical synthesis and scientific

research.[1] Its molecular formula is C8H3BrF6, and it has a molecular weight of approximately

293.00 g/mol . Also known by synonyms such as 4-Bromo-1,3-bis(trifluoromethyl)benzene, this

compound's unique structure makes it a valuable building block in the development of new

molecules. However, its chemical properties necessitate a thorough understanding of its

hazards and the implementation of rigorous safety protocols to ensure the protection of

researchers and laboratory personnel. This guide provides a comprehensive overview of the

safety and handling precautions for 2,4-Bis(trifluoromethyl)bromobenzene, targeting

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
2,4-Bis(trifluoromethyl)bromobenzene is classified as a hazardous substance under the

Globally Harmonized System (GHS). It is crucial to understand these classifications to

appreciate the potential risks associated with its handling.

GHS Classification:
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Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity – Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

The GHS label for this chemical includes the GHS07 pictogram (exclamation mark) and the

signal word "Warning".[1]

Hazard Rating Systems Rating Description

NFPA Health: 3

Short exposure could cause

serious temporary or residual

injury.[1]

Flammability: 1
Must be preheated before

ignition can occur.[1]

Reactivity: 0
Normally stable, even under

fire exposure conditions.[1]

HMIS III Health: 2
Temporary or minor injury may

occur.[1]

Flammability: 1

Materials that must be

preheated before ignition will

occur.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,4-
Bis(trifluoromethyl)bromobenzene is provided below. This data is essential for designing

safe experimental and storage conditions.
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Property Value

Appearance Colorless to light yellow clear liquid[2][3]

Odor No information available[2][4]

Boiling Point 158 °C at 740 mmHg[5]

Density 1.738 g/mL at 25 °C[5]

Molecular Weight 293.00 g/mol

Flash Point 69 °C (156.2 °F) - Closed Cup[3]

Refractive Index 1.437 at 20 °C[5]

Vapor Pressure 5.01 mmHg at 25 °C[5]

Water Solubility Insoluble[4]

Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimize exposure and

ensure a safe laboratory environment.

Experimental Protocols: Safe Handling
Ventilation: Always handle this substance in a well-ventilated area, preferably within a

chemical fume hood.[1][4]

Avoid Inhalation: Do not breathe fumes, mists, sprays, or vapors.[1][4]

Avoid Contact: Prevent direct contact with skin and eyes by wearing appropriate Personal

Protective Equipment (PPE).[1]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly with soap and water after

handling and before eating, drinking, or smoking.[1][6] Do not consume food or beverages in

the work area.[1]

Grounding: For transfers, ground and bond containers and receiving equipment to prevent

static discharge, especially given its combustible nature.
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Storage Protocols
Container: Keep the container tightly closed when not in use.[1][4][6]

Location: Store in a dry, cool, and well-ventilated area designated for chemical storage.[1][6]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents.[1]

Ignition Sources: Keep away from sources of heat, sparks, and open flames.[1]

Safe Handling Workflow

Receiving & Inspection
(Check for damage)

Secure Storage
(Cool, dry, ventilated area)

Pre-Use Preparation
(Don PPE, verify ventilation)

Chemical Handling
(In fume hood, avoid contact)

Post-Handling
(Decontaminate, remove PPE)

Waste Disposal
(Segregate in labeled container)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Bis(trifluoromethyl)bromobenzene.

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and PPE are the primary barriers against chemical exposure.

Engineering Controls: A properly functioning chemical fume hood is essential to minimize

inhalation exposure.[2] Emergency eye wash fountains and safety showers must be

immediately accessible in any area where the chemical is handled.[1]

The following table outlines the minimum PPE requirements.
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Protection Type Specific Equipment Purpose

Eye/Face

Chemical safety goggles or

safety glasses. A face shield is

also recommended.[1]

Protects against splashes and

vapors causing serious eye

irritation.

Hand
Chemical-resistant protective

gloves.[1]

Prevents skin contact and

irritation.

Skin & Body

Wear suitable protective

clothing, such as a lab coat.

Safety shoes are also advised.

[1]

Protects skin from accidental

splashes.

Respiratory

Not required with adequate

ventilation. In case of

insufficient ventilation, use a

NIOSH/MSHA approved

respirator with a multi-purpose

combination cartridge.[1][2]

Prevents inhalation of vapors

that cause respiratory irritation.

First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Accidental Release Measures
Evacuate: Evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Responders must wear full PPE, including respiratory protection if necessary.[1] Do

not attempt to clean up a spill without suitable protective equipment.[1]

Contain: Stop the leak if it is safe to do so. For small spills, absorb with an inert, dry material

such as sand or chemical absorbent.[1][4]

Collect: Sweep or shovel the absorbed material into a suitable, labeled container for proper

disposal.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://www.fishersci.at/store/msds?partNumber=11420498&countryCode=AT&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25491~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:31:42~~1-Bromo-2%205-bis(trifluoromethyl
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-44.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
The following protocols should be followed in case of personnel exposure.

General Advice: In case of an accident or if you feel unwell, seek immediate medical

attention and show the safety data sheet to the doctor.[1]

Inhalation: Remove the affected person to fresh air and keep them in a position comfortable

for breathing.[1][4] If breathing is difficult or has stopped, provide artificial respiration.[2] Seek

medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

plenty of soap and water.[1][2] Get medical advice if skin irritation persists.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1][4] Remove contact lenses if present and easy to do.[1] Continue rinsing

and seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth thoroughly with water.[1] Never

give anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Exposure Route & Immediate Action

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to Fresh Air
Provide artificial respiration if needed

Wash with Plenty of Soap & Water
Remove contaminated clothing

Rinse with Water (15 min)
Remove contact lenses

Rinse Mouth with Water
DO NOT induce vomiting

Seek Immediate Medical Attention
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Click to download full resolution via product page

Caption: First aid response logic for different routes of exposure.

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1]

Hazardous Combustion Products: Thermal decomposition can release irritating and toxic

gases, including carbon oxides, hydrogen bromide, and hydrogen fluoride.[1]

Special Risks: There is a risk of explosion if containers are heated under confinement.[1]

Use a water spray to cool exposed containers.[1]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][4]

Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.
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Parameter Information

Reactivity
No specific reactivity data is available, but it is

generally stable.

Chemical Stability
The product is stable under normal handling and

storage conditions.[1]

Possibility of Hazardous Reactions
No hazardous reactions have been reported

under normal conditions.

Conditions to Avoid
Keep away from heat, sparks, and open flames.

[1]

Incompatible Materials Strong oxidizing agents.[1]

Hazardous Decomposition Products

Under normal conditions of use, hazardous

decomposition products are not expected.[1] In

a fire, carbon oxides, hydrogen bromide, and

hydrogen fluoride are generated.[1]

Toxicological and Ecological Information
Toxicological Information: The primary known toxicological effects are irritation to the skin,

eyes, and respiratory system.[1] There is no data available to classify its acute toxicity (oral,

dermal, or inhalation), germ cell mutagenicity, or carcinogenicity.[1][2]

Ecological Information: There is no information available on the ecological effects of this

substance.[1] It should not be released into the environment.[4][6]

Disposal Considerations
Waste material must be treated as hazardous. Dispose of this chemical and its container

through a licensed and authorized incinerator equipped with an afterburner and scrubber.[1] All

disposal practices must comply with federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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